Cas no 610-28-6 (2,5-dinitrobenzoic acid)

• Product Name: 2,5-dinitrobenzoic acid
• CAS No: 610-28-6
• MF: C₇H₄N₂O₆
• MW: 212.116461753845
• CID: 82690
• PubChem ID: 57650081
• Update Time: 2025-05-20

2,5-dinitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-dinitrobenzoic acid
• 2,4-DINITROPHENETOLE
• 2,5-Dinitro-benzoesaeure
• 2,5-dinitro-benzoic acid
• Benzoic acid,2,5-dinitro
• EINECS 210-216-9
• Benzoic acid, 2,5-dinitro-
• AMY25091
• YKMDNKRCCODWMG-UHFFFAOYSA-N
• DTXSID3060582
• NS00034531
• 610-28-6
• 5U2ZZM3NHS
• CCRIS 3127
• NSC 3810
• NSC-3810
• FT-0610712
• MFCD00024256
• 4-09-00-01241 (Beilstein Handbook Reference)
• AKOS015917493
• 2,5-Dinitrobenzoic acid, >=95.0% (HPLC)
• NSC3810
• BRN 1983247
• SCHEMBL130412
• DTXCID3042928

• MDL： MFCD00024256
• Inchi： 1S/C7H4N2O6/c10-7(11)5-3-4(8(12)13)1-2-6(5)9(14)15/h1-3H,(H,10,11)
• InChI Key： YKMDNKRCCODWMG-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CC=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 212.00700
• Monoisotopic Mass: 212.00693585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 178-182 °C
• PSA: 128.94000
• LogP: 2.24760
• Solubility: Not available

2,5-dinitrobenzoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S26-S37/39
• RTECS：DG9140550
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Additional information on 2,5-dinitrobenzoic acid

2,5-Dinitrobenzoic Acid (CAS No. 610-28-6): A Comprehensive Overview

2,5-Dinitrobenzoic acid (C₇H₅N₂O₄, CAS No. 610-28-6) is a versatile organic compound with significant applications in various fields of science and industry. This compound is characterized by its strong electron-withdrawing groups, which contribute to its unique chemical properties. Recent advancements in synthetic chemistry have further enhanced our understanding of its potential uses and structural modifications.

The synthesis of 2,5-dinitrobenzoic acid involves the nitration of benzoic acid derivatives under controlled conditions. This process typically requires the use of mixed acids (such as concentrated sulfuric and nitric acids) to achieve the desired substitution pattern on the aromatic ring. The presence of two nitro groups at the 2 and 5 positions significantly influences the compound's reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In terms of physical properties, 2,5-dinitrobenzoic acid is a crystalline solid with a melting point of approximately 170°C. Its solubility in common solvents like water and ethanol is relatively low due to the strong electron-withdrawing effects of the nitro groups. These properties make it suitable for applications where stability and resistance to environmental factors are critical.

Recent studies have explored the use of 2,5-dinitrobenzoic acid in advanced materials science. For instance, researchers have investigated its role as a precursor for synthesizing high-performance polymers and composites. The compound's ability to undergo various condensation reactions has opened new avenues for developing materials with enhanced mechanical and thermal properties.

In the field of pharmacology, 2,5-dinitrobenzoic acid has shown potential as a lead compound for drug development. Its structure has been modified to create derivatives with improved bioavailability and selectivity for specific biological targets. For example, certain derivatives have demonstrated anti-inflammatory and antioxidant activities in vitro, suggesting their potential use in therapeutic applications.

The environmental impact of 2,5-dinitrobenzoic acid has also been a topic of recent research. Studies have focused on its degradation pathways under various environmental conditions, such as soil and aqueous systems. Understanding these processes is crucial for assessing its safety and sustainability in industrial applications.

In conclusion, 2,5-dinitrobenzoic acid (CAS No. 610-28-6) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical properties and versatility make it an invaluable tool for researchers and industries alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an even more significant role in future innovations.